Cas no 1804725-49-2 (Methyl 4-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 4-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1804725-49-2
• MF: C₉H₉BrF₂N₂O₂
• MW: 295.080768346787
• CID: 4857686
• Update Time: 2025-05-26

Methyl 4-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H9BrF2N2O2/c1-16-9(15)6-5(2-10)14-3-4(7(6)13)8(11)12/h3,8H,2H2,1H3,(H2,13,14)
• InChI Key： HEGNBTPJDLFOLJ-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)OC)=C(C(C(F)F)=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 1.8
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate

Methyl 4-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1804725-49-2): A Comprehensive Overview

Methyl 4-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate, identified by its CAS number 1804725-49-2, is a significant compound in the realm of pharmaceutical chemistry and drug development. This compound belongs to the pyridine class, which is renowned for its diverse biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the presence of an amino group, a bromomethyl substituent, and a difluoromethyl group, make it a versatile intermediate for synthesizing various pharmacologically active agents.

The< strong>4-amino group in the molecule is a crucial functional moiety that can participate in hydrogen bonding interactions, enhancing the binding affinity of the compound to biological targets. This feature is particularly valuable in designing molecules with specific receptor interactions, such as those targeting G protein-coupled receptors (GPCRs) or nuclear receptors. Additionally, the< strong>2-(bromomethyl) substituent provides a reactive site for further functionalization through nucleophilic substitution reactions, allowing for the introduction of additional pharmacophores or modifications to optimize drug-like properties.

The< strong>5-(difluoromethyl) group is another key structural element that contributes to the pharmacological profile of Methyl 4-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate. Difluoromethyl groups are widely recognized for their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. Recent studies have highlighted the role of difluoromethylation in developing antiviral and anticancer agents, where this moiety can significantly improve the efficacy and selectivity of small molecule inhibitors.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities. Among these derivatives, Methyl 4-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate has emerged as a promising intermediate in the synthesis of bioactive molecules. Its unique structural features make it an attractive scaffold for developing new drugs targeting various diseases.

The synthesis of Methyl 4-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of a pyridine core, followed by functionalization at the 4-position with an amino group. Subsequent introduction of the bromomethyl group at the 2-position and the difluoromethyl group at the 5-position completes the synthesis. Each step requires precise control over reaction conditions to ensure high yield and purity, underscoring the importance of advanced synthetic methodologies in drug development.

The pharmacological significance of Methyl 4-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate has been demonstrated through various preclinical studies. Researchers have explored its potential as a precursor for developing drugs with activities ranging from anti-inflammatory to anticancer effects. The< strong>4-amino group facilitates interactions with target proteins, while the< strong>2-(bromomethyl) and< strong>5-(difluoromethyl) groups provide opportunities for further derivatization to enhance pharmacological properties. These findings have laid the groundwork for further investigation into this compound's therapeutic potential.

In conclusion, Methyl 4-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1804725-49-2) is a versatile and pharmacologically relevant compound that holds significant promise in drug discovery and development. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing novel bioactive molecules. As research in medicinal chemistry continues to advance, compounds like Methyl 4-amino-2-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate will undoubtedly play a crucial role in addressing unmet medical needs and improving patient outcomes.